Cas no 2228553-34-0 (3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole)

• Product Name: 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole
• CAS No: 2228553-34-0
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 5953578
• PubChem ID: 165882889
• Update Time: 2025-10-24

3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole
• 2228553-34-0
• EN300-1927188

• Inchi： 1S/C9H12BrN/c1-6(4-10)9-7(2)5-11-8(9)3/h5,11H,1,4H2,2-3H3
• InChI Key： GNTYYABSBWKMIW-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole

Introduction to 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole (CAS No. 2228553-34-0)

3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole (CAS No. 2228553-34-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing a nitrogen atom. The presence of the bromo and methyl substituents imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole is characterized by a pyrrole ring with two methyl groups at the 2 and 4 positions, and a bromo-substituted propenyl group at the 3 position. This specific arrangement of functional groups provides a versatile platform for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In the context of pharmaceutical research, 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole has shown promise as an intermediate in the development of novel therapeutic agents. Pyrroles and their derivatives are known for their ability to interact with biological targets such as enzymes, receptors, and nucleic acids. Recent studies have explored the use of pyrrole-based compounds in the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole is in the synthesis of small molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized this compound as a building block to develop inhibitors of kinases, which are key regulators of cellular signaling pathways. Kinase inhibitors have been successful in treating cancers such as chronic myeloid leukemia (CML) and non-small cell lung cancer (NSCLC).

Beyond its pharmaceutical applications, 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole has also found use in materials science. The presence of the bromo group allows for facile functionalization through various chemical reactions, making it an attractive candidate for the synthesis of polymers and other advanced materials. These materials can be tailored for specific applications such as drug delivery systems, sensors, and electronic devices.

In terms of synthetic methods, several approaches have been reported for the preparation of 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole. One common method involves the reaction of 3-bromopropenyl halides with 2,4-dimethylpyrrole under appropriate conditions. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes.

The physical properties of 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole, such as its melting point, boiling point, and solubility in various solvents, are important considerations for both synthetic chemists and materials scientists. These properties can affect the ease of handling and processing during large-scale production. Additionally, understanding the stability and reactivity of this compound under different conditions is crucial for optimizing its use in various applications.

In conclusion, 3-(3-bromoprop-1-en-2-yl)-2,4-dimethyl-1H-pyrrole (CAS No. 2228553-34-0) is a versatile compound with significant potential in both pharmaceutical and materials science. Its unique chemical structure and functional groups make it an attractive intermediate for the synthesis of a wide range of derivatives with diverse applications. Ongoing research continues to explore new uses for this compound, further highlighting its importance in modern chemistry.